Cas no 1696377-69-1 (2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid)

2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid is a protected amino acid derivative featuring an Fmoc (9-fluorenylmethoxycarbonyl) group and a thiazole moiety. The Fmoc group serves as a temporary protecting group for the amine functionality, enabling selective deprotection under mild basic conditions, which is advantageous in solid-phase peptide synthesis (SPPS). The thiazole heterocycle introduces potential metal-binding or structural diversity, making it valuable in designing bioactive peptides or coordination complexes. This compound is particularly useful in medicinal chemistry and materials science due to its stability under standard SPPS conditions and its ability to incorporate thiazole-based pharmacophores into peptide backbones. Its high purity and well-defined reactivity profile ensure reproducibility in synthetic applications.

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid structure

1696377-69-1 structure

Product Name:2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid

CAS No:1696377-69-1

MF:C₂₁H₁₈N₂O₄S

MW:394.443624019623

CID:6537670

PubChem ID:53394997

Update Time:2025-05-24

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

- 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid
- 2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid
- 4-Thiazolepropanoic acid, α-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-
- Inchi： 1S/C21H18N2O4S/c24-20(25)19(9-13-11-28-12-22-13)23-21(26)27-10-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,11-12,18-19H,9-10H2,(H,23,26)(H,24,25)
- InChI Key： LSBAZFASKHLHKB-UHFFFAOYSA-N
- SMILES： C(O)(=O)C(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)CC1=CSC=N1

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1299476-1.0g	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid	1696377-69-1	1g	$0.0	2023-06-06
Enamine	EN300-1299476-50mg	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid	1696377-69-1	50mg	$996.0	2023-09-30
Enamine	EN300-1299476-100mg	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid	1696377-69-1	100mg	$1043.0	2023-09-30
Enamine	EN300-1299476-250mg	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid	1696377-69-1	250mg	$1090.0	2023-09-30
Enamine	EN300-1299476-500mg	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid	1696377-69-1	500mg	$1137.0	2023-09-30
Enamine	EN300-1299476-1000mg	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid	1696377-69-1	1000mg	$1185.0	2023-09-30
Enamine	EN300-1299476-2500mg	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid	1696377-69-1	2500mg	$2324.0	2023-09-30
Enamine	EN300-1299476-5000mg	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid	1696377-69-1	5000mg	$3438.0	2023-09-30
Enamine	EN300-1299476-10000mg	2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid	1696377-69-1	10000mg	$5099.0	2023-09-30

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid Related Literature

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Additional information on 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid

Comprehensive Overview of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid (CAS No. 1696377-69-1)

2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid, with the CAS number 1696377-69-1, is a specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and bioconjugation. This compound features a thiazole heterocycle, which enhances its utility in drug discovery and biochemical research. The Fmoc group (9-fluorenylmethoxycarbonyl) is a cornerstone in solid-phase peptide synthesis (SPPS), making this derivative invaluable for constructing complex peptides with high precision.

In recent years, the demand for Fmoc-amino acids like 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid has surged due to advancements in biopharmaceuticals and therapeutic peptide development. Researchers frequently search for "Fmoc-thiazole amino acid applications" or "CAS 1696377-69-1 solubility," reflecting its relevance in optimizing peptide stability and bioactivity. The thiazole ring in its structure is particularly noteworthy, as it mimics natural motifs found in bioactive compounds, attracting interest in antibiotic design and enzyme inhibition studies.

The compound's synthetic versatility is another highlight. Its carboxylic acid moiety allows for seamless integration into peptide chains, while the Fmoc protection ensures compatibility with standard SPPS protocols. Laboratories often inquire about "how to remove Fmoc group" or "thiazole amino acid coupling methods," underscoring its practical significance. Moreover, its UV-active Fmoc group facilitates real-time monitoring during synthesis, a feature highly prized in high-throughput screening and automated peptide production.

From a structural perspective, the 1,3-thiazol-4-yl side chain introduces unique electronic and steric properties, influencing peptide conformation and target binding affinity. This aligns with trending topics like "rational drug design" and "peptide-based therapeutics." The compound's CAS 1696377-69-1 is frequently cross-referenced in patents related to anticancer peptides and antimicrobial agents, highlighting its commercial and academic value.

Storage and handling of 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid typically involve anhydrous conditions to preserve its reactivity. Queries such as "Fmoc-thiazole amino acid stability" or "CAS 1696377-69-1 storage temperature" are common, emphasizing the need for precise protocols. Its melting point and solubility in DMF/DCM are also critical parameters for researchers optimizing peptide yield and purity.

In summary, 2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-(1,3-thiazol-4-yl)propanoic acid (CAS 1696377-69-1) bridges organic chemistry and biomedical innovation. Its dual functionality—combining Fmoc protection with a thiazole scaffold—makes it indispensable for modern peptide engineering. As the scientific community increasingly explores tailored therapeutics and precision medicine, this compound will undoubtedly remain at the forefront of cutting-edge research.